4-Benzo[1,3]dioxol-5-YL-1-benzyl-piperidin-4-OL

• CAS No.: 56074-26-1
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-1-benzylpiperidin-4-ol
• InChI: InChI=1S/C19H21NO3/c21-19(16-6-7-17-18(12-16)23-14-22-17)8-10-20(11-9-19)13-15-4-2-1-3-5-15/h1-7,12,21H,8-11,13-14H2
• InChI Key: WOLQNVQBMXBCEI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC3=C(C=C2)OCO3)O)CC4=CC=CC=C4

Description

4-Benzo[1,3]dioxol-5-YL-1-benzyl-piperidin-4-OL is a useful research compound. Its molecular formula is C19H21NO3 and its molecular weight is 311.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1.46 g of magnesium shavings, which had previously been covered with tetrahydrofuran, was added dropwise a solution of 12.06 g (60 mmol) of 5-bromo-benzo[1,3]dioxol in 30 ml of absolute tetrahydrofuran, followed by 11.35 g (60 mmol) of 1-benzyl-4-piperidone. The reaction mixture was stirred at 50° C. for 1 hour, then poured on to ice and ammonium chloride solution. The 4-benzo[1,3]dioxol-5-yl-1-benzyl-piperidin-4-ol formed was extracted with ethyl acetate and crystallized upon concentration of the solution. There were obtained 10.85 g (58% of theory) of white crystals; m.p.: 144° C.